Cas no 541-05-9 (Hexamethylcyclotrisiloxane)

Hexamethylcyclotrisiloxane Properties

Names and Identifiers

• Hexamethylcyclotrisiloxane
• 2,2,4,4,6,6-Hexamethyl-1,3,5,2,4,6-trioxatrisilinane
• CH7260
• Cyclotrisiloxane, hexamethyl-
• Dimethylsiloxane cyclic trimer
• hexamethylcyclortrisiloxane
• hexamethyl-cyclotrisiloxan
• HEXAMETHYLCYCLOHEXASILOXANE
• 1,1,3,3,5,5-hexamethylcyclotrisiloxane
• cyclohexamethyltrisiloxane
• CYCLOTRISILOXANE
• cyclotrisiloxane,hexamethyl
• Hexamethylcyclotrisi
• hexamethyl-cyclotrisiloxane
• Hexamethylcyclotrisiloxane1000µg
• hexamethyltrisiloxane
• LS 8120
• SDK 10
• Cyclic (D3) permethylsiloxane
• Cyclotrisiloxane,hexamethyl- (6CI,8CI,9CI)
• C6H18O3Si3
• HTDJPCNNEPUOOQ-UHFFFAOYSA-N
• DC 246
• EPV75L8O0R
• Hexamethylcyclotrisiloxane, 98%
• Cyclotrisiloxane, 2,2,4,4,6,6-hexamethyl-
• DSSTox_CID_7185
• hexamethylcyclotrisiloxane d3
• DSSTox_RID_78339
• DSS
• +Expand

• MDL： MFCD00005943
• InChIKey： HTDJPCNNEPUOOQ-UHFFFAOYSA-N
• Inchi： 1S/C6H18O3Si3/c1-10(2)7-11(3,4)9-12(5,6)8-10/h1-6H3
• SMILES： [Si]1(C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])O1
• BRN： 1766829

Computed Properties

• Exact Mass: 222.056374g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 222.056374g/mol
• Monoisotopic Mass: 222.056374g/mol
• Topological Polar Surface Area: 27.7Ų
• Heavy Atom Count: 12
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Atmospheric OH Rate Constant: 5.20e-13 cm3/molecule*sec
• LogP: 2.15520
• PSA: 27.69000
• Refractive Index: 1.417
• Water Partition Coefficient: May decompose OSE
• Boiling Point: 134 °C(lit.)
• Melting Point: 50-64 °C (lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• FEMA: 3484
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Color/Form: White crystals
• Stability/Shelf Life: Stable, but moisture sensitive. Incompatible with strong oxidizing agents. Highly flammable.
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive
• Density: 1.02

Hexamethylcyclotrisiloxane Security Information

• Symbol: GHS02
• RTECS：GZ4705000
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Hazard Level：4.1
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H228
• Warning Statement： P210
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 11
• Signal Word：Danger
• TSCA：Yes
• HazardClass：4.1

Hexamethylcyclotrisiloxane Customs Data

• HS CODE：2931900001
• Customs Data：

  China Customs Code:

  2931900001

  Summary:

  2931900001 2,2,4,4,6,6,8,8,10,10-decamethyl-1,3,5,7,9,2,4,6,8,10-pentaoxapentasilecane.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents